Hexahydroimidazo[1,5-a]pyrazin-3(2h)-one

• IUPAC Name: 2,5,6,7,8,8a-hexahydro-1H-imidazo[1,5-a]pyrazin-3-one
• InChI: InChI=1S/C6H11N3O/c10-6-8-4-5-3-7-1-2-9(5)6/h5,7H,1-4H2,(H,8,10)
• InChI Key: RTGLANPQFMENLF-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(CN1)CNC2=O
• Molecular Formula: C6H11N3O
• Molecular Weight: 141.17 g/mol

Description

Synthesis Analysis

Several synthetic approaches have been explored to access Hexahydroimidazo[1,5-a]pyrazin-3(2H)-one. These methods involve cyclization reactions, often starting from suitable precursors. Researchers have employed strategies such as condensation , reductive amination , and intramolecular cyclizations to construct this scaffold. The choice of reagents, reaction conditions, and catalysts significantly influences the yield and selectivity of the synthesis.

Scientific Research Applications

Synthesis and Chemical Properties

• One-Pot Synthesis : Hexahydroimidazo[1,2-a]pyridines, similar in structure to Hexahydroimidazo[1,5-a]pyrazin-3(2h)-one, can be synthesized through a simple and efficient one-pot process. This involves the reaction of cyclic enones with amino alcohols and primary diamines, yielding products with high purity and good yields (Zanatta et al., 2010).
• Industrial Scale Synthesis : The compound is an important scaffold in drug development, accessible through Groebke–Blackburn–Bienaymé cyclisation, allowing for efficient scale-up and excellent purity (Baenziger et al., 2017).